Cas no 912575-28-1 (methyl 2-amino-4-(1,1-difluoroethyl)benzoate)

• Product Name: methyl 2-amino-4-(1,1-difluoroethyl)benzoate
• CAS No: 912575-28-1
• MF: C₁₀H₁₁F₂NO₂
• MW: 215.19664978981
• MDL: MFCD24640169
• CID: 5234247
• Update Time: 2025-06-08

methyl 2-amino-4-(1,1-difluoroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-4-(1,1-difluoroethyl)benzoate

• MDL： MFCD24640169
• Inchi： 1S/C10H11F2NO2/c1-10(11,12)6-3-4-7(8(13)5-6)9(14)15-2/h3-5H,13H2,1-2H3
• InChI Key： KYNLILFLVKZVDJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(F)(F)C)C=C1N

Additional information on methyl 2-amino-4-(1,1-difluoroethyl)benzoate

Methyl 2-Amino-4-(1,1-Difluoroethyl)benzoate (CAS No. 912575-28-1): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-amino-4-(1,1-difluoroethyl)benzoate (CAS No. 912575-28-1) is a versatile compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications, particularly in drug development and medicinal chemistry.

The chemical structure of methyl 2-amino-4-(1,1-difluoroethyl)benzoate consists of a benzene ring substituted with an amino group at the 2-position and a difluoroethyl group at the 4-position, with a methyl ester group attached to the carboxylic acid. The presence of the difluoroethyl group imparts unique properties to the molecule, such as enhanced metabolic stability and improved pharmacokinetic profiles. These features are crucial for optimizing the therapeutic potential of the compound.

Recent studies have highlighted the potential of methyl 2-amino-4-(1,1-difluoroethyl)benzoate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2, which are key players in the inflammatory response.

In addition to its anti-inflammatory effects, methyl 2-amino-4-(1,1-difluoroethyl)benzoate has also been investigated for its potential as an anticonvulsant agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively reduces seizure activity in animal models of epilepsy. The anticonvulsant properties are attributed to its ability to modulate ion channels and neurotransmitter systems involved in seizure generation.

The pharmacokinetic properties of methyl 2-amino-4-(1,1-difluoroethyl)benzoate have been extensively studied to optimize its use in clinical settings. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The high oral bioavailability and long half-life make it suitable for once-daily dosing regimens, which can improve patient compliance and therapeutic outcomes.

Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have indicated that methyl 2-amino-4-(1,1-difluoroethyl)benzoate is well-tolerated at therapeutic doses with minimal adverse effects. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to assess the safety and pharmacokinetics of this compound in healthy volunteers.

The synthetic route for producing methyl 2-amino-4-(1,1-difluoroethyl)benzoate has been optimized to ensure high yield and purity. A common approach involves the reaction of 4-bromo-2-nitrobenzoic acid with difluoroacetic acid followed by reduction and esterification steps. This multi-step synthesis process is scalable and can be adapted for large-scale production to meet commercial demands.

In conclusion, methyl 2-amino-4-(1,1-difluoroethyl)benzoate (CAS No. 912575-28-1) represents a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure confers beneficial biological activities and favorable pharmacokinetic properties, making it an attractive candidate for further development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in addressing unmet medical needs.